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Compound of Interest

Compound Name: 3-lodo-4-methoxybenzoic acid

Cat. No.: B185467

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 3-lodo-4-methoxybenzoic acid. Adherence to
these procedures is essential for ensuring personal safety and proper disposal.

Chemical and Physical Properties

Property Value

CAS Number 68507-19-7
Molecular Formula C8H7103
Molecular Weight 278.04 g/mol
Appearance Solid

Melting Point 239 -243°C

Hazard Identification and Classification

3-lodo-4-methoxybenzoic acid is classified with the following hazards:
 Skin Irritation (Category 2)[1]

e Serious Eye Irritation (Category 2)[1]
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o Specific target organ toxicity — single exposure (Category 3), Respiratory system[1]
Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table outlines the required PPE for handling 3-lodo-4-methoxybenzoic acid.
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. Specifications and
Body Part Required PPE ]
Rationale

Nitrile or neoprene gloves
should be used. Always
) ) inspect gloves for integrity
Hands Chemical-resistant gloves
before use and employ proper
removal techniques to avoid

skin contact.[2][3]

Provides protection against
Safety glasses with side dust particles and splashes. A
Eyes/Face shields or Goggles, Face face shield offers an additional
shield layer of protection for the

entire face.[4]

A P95 or P1 particle respirator
is recommended for nuisance
exposures. For higher-level
protection, a respirator with
OV/AG/P99 (US) or ABEK-P2
(EUV) cartridges should be

Respiratory NIOSH-approved respirator

used, especially where dust
formation is likely.[3][5]

A flame-retardant lab coat
Body Laboratory coat should be worn to protect

against splashes and spills.[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for minimizing risk and environmental
impact.

Step-by-Step Handling Procedure

e Preparation:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][6]
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o Ensure all necessary PPE is readily available and in good condition.[6]

o Have an emergency eyewash station and safety shower in close proximity.

e Handling:

o Avoid the formation of dust and aerosols.[2][5]

o Use appropriate tools, such as spatulas, for transferring the solid.

o If preparing a solution, add the solid to the solvent slowly.

o Storage:

o Store in a cool, dry, and well-ventilated place.[2]

o Keep the container tightly closed when not in use.[2]

o Recommended storage is under an inert gas.[2]

Emergency Procedures

Exposure Route

Immediate Action

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation

persists, seek medical attention.[1][2]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Seek

medical attention.[1][2]

Move the person to fresh air. If breathing is

Inhalation difficult or stops, provide artificial respiration.
Seek medical attention if symptoms occur.[1][2]
Clean the mouth with water and drink plenty of

Ingestion water afterward. Do not induce vomiting. Seek

medical attention if symptoms occur.[1][2]
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Disposal Plan

o Waste Collection:

o Collect all waste material, including contaminated PPE, in a designated and properly
labeled hazardous waste container.

o Do not mix with other waste streams.

e Disposal:
o Dispose of the chemical waste through a licensed professional waste disposal service.[5]
o Follow all local, state, and federal regulations for hazardous waste disposal.

o Contaminated packaging should be treated as unused product for disposal purposes.[5]

Experimental Workflow and Safety Protocol
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Workflow for Handling 3-lodo-4-methoxybenzoic Acid
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Caption: Logical workflow for the safe handling and disposal of 3-lodo-4-methoxybenzoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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